Cas no 832109-85-0 (2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-)

• Product name: 2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-
• CAS No: 832109-85-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 676323
• PubChem ID: 22172258

2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-
• 2-tert-butyl-3-hydroxycyclohexa-2,5-diene-1,4-dione
• t-butylhydroxyquinone
• SCHEMBL152956
• DTXSID70623200
• 832109-85-0

• Inchi： InChI=1S/C10H12O3/c1-10(2,3)8-6(11)4-5-7(12)9(8)13/h4-5,13H,1-3H3
• InChI Key： FPPBCRLXUHYGHR-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=O)C=CC1=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 1.6